Cas no 770721-18-1 (3-(3-isoquinolyl)propanoic acid)

• Product Name: 3-(3-isoquinolyl)propanoic acid
• CAS No: 770721-18-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1786519
• PubChem ID: 14873270
• Update Time: 2025-04-21

3-(3-isoquinolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ISOQUINOLIN-3-YL)PROPANOIC ACID
• 3-(3-isoquinolyl)propanoic acid
• 3-isoquinolinepropanoic acid
• LogP
• 3-isoquinolin-3-ylpropanoic acid
• 770721-18-1
• DTXSID10564880
• AKOS015966447
• SCHEMBL10507829

• Inchi： 1S/C12H11NO2/c14-12(15)6-5-11-7-9-3-1-2-4-10(9)8-13-11/h1-4,7-8H,5-6H2,(H,14,15)
• InChI Key： HMQKCTKAHSKQKD-UHFFFAOYSA-N
• SMILES： OC(CCC1C=C2C=CC=CC2=CN=1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives